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Introduction
Ethyl trifluoroacetate (ETFA), with the chemical formula C₄H₅F₃O₂, is a fluorinated ester of

significant interest in organic synthesis and drug development.[1] Its unique physicochemical

properties, imparted by the trifluoromethyl group, make it a valuable reagent and building block

in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1][2] This

technical guide provides a comprehensive overview of the available thermochemical and

physical properties of ethyl trifluoroacetate, detailed experimental protocols for its synthesis

and property determination, and visualizations of its key chemical transformations.

Thermochemical and Physical Properties
A summary of the key quantitative data for ethyl trifluoroacetate is presented below. It is

important to note that while physical properties and the enthalpy of vaporization have been

experimentally determined, specific experimental values for the standard enthalpy of formation,

standard molar entropy, and heat capacity are not readily available in the current literature. For

such less common compounds, these values are often estimated using computational

chemistry methods.

Table 1: Physical Properties of Ethyl Trifluoroacetate
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Property Value Reference(s)

Molecular Weight 142.08 g/mol [3]

Boiling Point 60-62 °C [4]

Melting Point -78 °C [4]

Density 1.194 g/mL at 25 °C [4]

Vapor Pressure 196.0 mmHg [3]

Refractive Index (n²⁰/D) 1.307 [4]

Table 2: Thermochemical Properties of Ethyl Trifluoroacetate

Property Value
Experimental
Method

Reference(s)

Molar Enthalpy of

Vaporization (ΔHvap)

Estimated via

Clausius-Clapeyron

equation

Vapor pressure

measurement using a

closed cell (static)

method over a

temperature range.

[5][6]

Standard Enthalpy of

Formation (ΔHf°)

Data not available in

searched literature

Typically determined

by combustion

calorimetry.

Standard Molar

Entropy (S°)

Data not available in

searched literature

Typically determined

by heat capacity

measurements from

low temperature to

298.15 K.

Heat Capacity (Cp)
Data not available in

searched literature

Typically determined

by calorimetry.

Experimental Protocols
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Synthesis of Ethyl Trifluoroacetate via Fischer
Esterification
This protocol describes a common laboratory-scale synthesis of ethyl trifluoroacetate from

trifluoroacetic acid and ethanol.

Materials:

Trifluoroacetic acid

Absolute ethanol

Concentrated sulfuric acid (catalyst)

Anhydrous calcium chloride (drying agent)

Anhydrous sodium sulfate (drying agent)

Round-bottom flask

Reflux condenser

Distillation apparatus

Separatory funnel

Heating mantle

Procedure:

To a 500 mL round-bottom flask, add 114 g of trifluoroacetic acid, 138 g of absolute ethanol,

and 5 mL of concentrated sulfuric acid.

Attach a reflux condenser and heat the mixture to reflux for 3 hours using a heating mantle.

After reflux, allow the mixture to cool to room temperature.

Reconfigure the apparatus for distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture and collect the fraction that distills at approximately 60-62 °C.

Wash the collected distillate with a saturated sodium bicarbonate solution in a separatory

funnel to neutralize any remaining acid.

Separate the organic layer and dry it over anhydrous calcium chloride, followed by

anhydrous sodium sulfate.

Perform a final fractional distillation to obtain pure ethyl trifluoroacetate.

Determination of Vapor Pressure and Enthalpy of
Vaporization
This protocol outlines the methodology for measuring the vapor pressure of ethyl
trifluoroacetate at various temperatures and calculating the enthalpy of vaporization.

Apparatus:

A static vapor pressure apparatus consisting of a temperature-controlled sample cell

connected to a pressure transducer.

Vacuum pump.

Thermostat bath.

Procedure:

A small sample of high-purity ethyl trifluoroacetate is placed in the sample cell.

The sample is degassed by repeated freeze-pump-thaw cycles to remove any dissolved air.

The sample cell is immersed in a thermostat bath, and the temperature is allowed to

stabilize.

The vapor pressure of the sample is measured using the pressure transducer.

This measurement is repeated at various temperatures over the desired range.
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The enthalpy of vaporization (ΔHvap) is then determined from the slope of the line obtained

by plotting the natural logarithm of the vapor pressure (ln P) versus the inverse of the

absolute temperature (1/T), according to the Clausius-Clapeyron equation:

ln(P) = - (ΔHvap / R) * (1/T) + C

where R is the ideal gas constant and C is a constant.[5][6]

Visualizations
Synthesis of Ethyl Trifluoroacetate
The following diagram illustrates the Fischer esterification reaction for the synthesis of ethyl
trifluoroacetate.
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Caption: Fischer esterification of trifluoroacetic acid and ethanol.

Application in Claisen Condensation
Ethyl trifluoroacetate is a key reactant in the Claisen condensation to form β-keto esters,

which are important intermediates in organic synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://trc.nist.gov/ThermoML/10.1016/j.jct.2015.02.022.html
https://www.researchgate.net/publication/273578812_Density_viscosity_and_saturated_vapor_pressure_of_ethyl_trifluoroacetate
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/product/b116455?utm_src=pdf-body-img
https://www.benchchem.com/product/b116455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Claisen Condensation with Ethyl Trifluoroacetate

Reaction Pathway
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Caption: Generalized pathway of a Claisen condensation.[7]

Conclusion
Ethyl trifluoroacetate is a chemical of significant industrial and academic importance. This

guide has summarized its key thermochemical and physical properties based on available

literature. While experimental data for some fundamental thermochemical properties like the

enthalpy of formation remain elusive, the provided information on its physical characteristics,

enthalpy of vaporization, and detailed synthetic protocols offers valuable insights for

researchers and professionals in drug development and chemical synthesis. The visualized

reaction pathways further illustrate its utility as a versatile building block in organic chemistry.

Future work should focus on the experimental determination of the missing thermochemical

data to provide a more complete understanding of this important fluorinated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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